Cas no 1334103-17-1 (2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one)

2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one is a heterocyclic compound featuring a pyrido[2,3-B]pyrazinone core with chloro and phenyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic properties, facilitating further functionalization, while the phenyl moiety contributes to steric and electronic modulation. Its rigid fused-ring system offers stability and potential for selective derivatization. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications.

2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one structure

1334103-17-1 structure

Product Name:2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one

CAS No:1334103-17-1

MF:C₁₃H₈ClN₃O

MW:257.675121307373

CID:4827772

Update Time:2025-11-02

2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

- 2-CHLORO-4-PHENYLPYRIDO[2,3-B]PYRAZIN-3(4H)-ONE
- 2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one
- Inchi： 1S/C13H8ClN3O/c14-11-13(18)17(9-5-2-1-3-6-9)12-10(16-11)7-4-8-15-12/h1-8H
- InChI Key： ORUWNNQPLOTPRP-UHFFFAOYSA-N
- SMILES： ClC1C(N(C2C=CC=CC=2)C2C(=CC=CN=2)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 365
XLogP3: 2.8
Topological Polar Surface Area: 45.6

2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494248-1g	2-Chloro-4-phenylpyrido[2,3-b]pyrazin-3(4H)-one	1334103-17-1	97%	1g	$702	2024-08-02
Alichem	A029197196-1g	2-Chloro-4-phenylpyrido[2,3-b]pyrazin-3(4H)-one	1334103-17-1	97%	1g	731.38 USD	2021-06-01

2-Chloro-4-phenylpyrido[2,3-B]pyrazin-3(4H)-one Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

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